Cas no 90439-55-7 (Acetic acid, [(dithiocarboxy)thio]-)

• Product Name: Acetic acid, [(dithiocarboxy)thio]-
• CAS No: 90439-55-7
• MF: C₃H₄O₂S₃
• MW: 168.257657051086
• CID: 4301601
• PubChem ID: 14598060
• Update Time: 2025-04-24

Acetic acid, [(dithiocarboxy)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(dithiocarboxy)thio]-
• Acetic acid, 2-[(dithiocarboxy)thio]-
• SCHEMBL10813679
• 2-[(Dithiocarboxy)thio]acetic acid
• DTXSID90893741
• 90439-55-7

• Inchi： 1S/C3H4O2S3/c4-2(5)1-8-3(6)7/h1H2,(H,4,5)(H,6,7)
• InChI Key： QEKQBVQYETUTOA-UHFFFAOYSA-N
• SMILES： C(O)(=O)CSC(S)=S

Computed Properties

• Exact Mass: 167.93734289Da
• Monoisotopic Mass: 167.93734289Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.7Ų